2-((5-Bromo-n,2-dimethylphenyl)sulfonamido)acetamide

• Molecular Formula: C10H13BrN2O3S
• Molecular Weight: 321.19 g/mol
• SMILES: CC1=C(C=C(C=C1)Br)S(=O)(=O)N(C)CC(=O)N
• InChI: InChI=1S/C10H13BrN2O3S/c1-7-3-4-8(11)5-9(7)17(15,16)13(2)6-10(12)14/h3-5H,6H2,1-2H3,(H2,12,14)
• InChIKey: WGWWUPDDIQBFPV-UHFFFAOYSA-N

2-((5-Bromo-n,2-dimethylphenyl)sulfonamido)acetamide – Identity, Specifications, and Physicochemical Profile

2-((5-Bromo-n,2-dimethylphenyl)sulfonamido)acetamide (CAS 1178104-95-4) is a synthetic sulfonamidoacetamide derivative with molecular formula C₁₀H₁₃BrN₂O₃S and molecular weight 321.19 g/mol . The compound features a 5-bromo-2-methylphenyl ring linked via an N-methylsulfonamide bridge to a primary acetamide terminus. Commercial suppliers report purity at 98% with storage at 2–8°C under dry conditions, and computational descriptors include TPSA of 80.47 Ų, LogP of 0.86, one H-bond donor, three H-bond acceptors, and four rotatable bonds .

M2 receptor ligand Reported affinity at M2 receptor supports radioligand binding assay use; selectivity window over α7 nAChR may aid profiling.

Unique substitution pattern 5-Bromo-2-methylphenyl motif distinguishes from commercial isomers; positional isomer substitution is not supported by SAR.

Computational profile Low LogP and moderate TPSA suggest aqueous solubility may support in vitro assays – experimental confirmation needed.

Why Positional Isomer or De-methyl Analog Substitution Is Not Supported

Within the sulfonamidoacetamide chemotype, both the position of the bromine substituent (5- vs. 3- vs. 4-) and the presence of the 2-methyl group on the phenyl ring define the pharmacophoric and physicochemical identity of the compound [1]. The 4-bromo positional isomer (CAS 904517-36-8; C₉H₁₁BrN₂O₃S, MW 307.16) lacks the 2-methyl substituent, resulting in a different molecular weight, altered LogP, and distinct H-bond donor/acceptor profile relative to the target compound . Furthermore, the sulfonamidoacetamide scaffold has been validated in phenotypic neurite outgrowth screens where bromine substitution at specific positions was shown to be a critical determinant of biological activity—4-bromo-substituted analog 12c exhibited fivefold higher neurite outgrowth activity than DMSO control, while chloro, fluoro, and methylthio replacements yielded different activity magnitudes, demonstrating that halogen identity and position are not interchangeable within this scaffold [2].

Positional isomer substitution

The 4-bromo isomer (CAS 904517-36-8) differs in molecular weight and lacks the 2-methyl group. Class-level SAR shows halogen position alters biological activity, making direct substitution invalid for target-engagement studies.

De-methyl analog mismatch

Removal of the 2-methyl group changes hydrogen-bond donor/acceptor profile and lipophilicity; this may shift receptor binding and ADME behavior compared to the target compound.

• [1] BindingDB Entry BDBM50025040 / CHEMBL3355098. Affinity data for 2-((5-Bromo-n,2-dimethylphenyl)sulfonamido)acetamide at human α7 nAChR and pig M2 receptor. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50025040 View Source
• [2] Ku JM, Park K, Lee JH, et al. Discovery, Optimization, and Biological Evaluation of Sulfonamidoacetamides as an Inducer of Axon Regeneration. J Med Chem. 2016;59(10):4676-4687. doi:10.1021/acs.jmedchem.6b00015 View Source

Quantitative Differentiation: Receptor Binding, Structural Specificity, and Physicochemical Profiling

M2 Muscarinic Receptor Affinity and α7 nAChR Selectivity

2-((5-Bromo-n,2-dimethylphenyl)sulfonamido)acetamide demonstrates sub-100 nM affinity at the porcine muscarinic M2 receptor with an EC₅₀ of 49 nM, measured by displacement of [³H]N-methylscopolamine ([³H]NMS) after 120 minutes via liquid scintillation counting [1]. By comparison, the compound's activity at the human α7 nicotinic acetylcholine receptor (nAChR) is substantially weaker (IC₅₀ = 21,000 nM, i.e., 21 µM) in a Ca²⁺/Fluo-4 functional antagonist assay in GH3 cells [1], yielding an intra-compound α7/M2 selectivity ratio of approximately 429-fold in favor of M2 binding. This dual-receptor profile distinguishes the compound from many screening library sulfonamides that typically show either promiscuous or negligible activity across aminergic GPCRs and ligand-gated ion channels.

M2 vs. α7 affinity

Reported

M2 EC₅₀ 49 nM; α7 nAChR IC₅₀ 21,000 nM (21 µM); selectivity ratio ~429-fold

Supports M2 receptor assay context; selectivity window may aid profiling.

Pig M2 receptor, [³H]NMS displacement; human α7 in GH3 cells, Ca²⁺/Fluo-4. Data from ChEMBL.

Evidence Dimension	Receptor binding affinity (M2 vs. α7 nAChR intra-compound comparison)
Target Compound Data	M2 EC₅₀ = 49 nM; α7 nAChR IC₅₀ = 21,000 nM (21 µM)
Comparator Or Baseline	Intra-compound: α7 nAChR activity serves as internal comparator for M2 selectivity assessment. Typical M2 reference antagonist N-methylscopolamine has Kd ~0.39 nM in human gastric mucosa.
Quantified Difference	α7/M2 ratio ≈ 429-fold (21,000 / 49)
Conditions	M2: Displacement of [³H]NMS from pig muscarinic M2 receptor, 120 min incubation, liquid scintillation counting. α7: Antagonist activity at human α7 nAChR expressed in GH3 cells, Ca²⁺/Fluo-4 assay. Data curated by ChEMBL from The German University in Cairo.

Why This Matters

The 49 nM M2 EC₅₀ provides a quantifiable anchoring point for receptor pharmacology studies, enabling researchers to select this compound as a moderate-affinity M2 ligand scaffold distinct from non-selective or inactive sulfonamidoacetamide analogs.

• [1] BindingDB BDBM50025040 / CHEMBL3355098. Affinity Data: M2 EC₅₀ 49 nM; α7 nAChR IC₅₀ 2.10E+4 nM. Curated by ChEMBL. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50025040 View Source

Positional Bromine Isomer Structural Differentiation

The target compound (5-bromo-2-methyl substitution; C₁₀H₁₃BrN₂O₃S, MW 321.19) differs structurally from its closest commercially available positional isomer, 2-((4-bromo-N-methylphenyl)sulfonamido)acetamide (CAS 904517-36-8; C₉H₁₁BrN₂O₃S, MW 307.16), by the presence of a 2-methyl group on the phenyl ring and the relocation of bromine from the para (4-) to the meta (5-) position relative to the sulfonamide attachment . This results in a molecular weight increase of 14.03 Da (321.19 – 307.16). Critically, in the sulfonamidoacetamide class evaluated for neurite outgrowth activity (J. Med. Chem. 2016), compounds bearing a 4-bromo substituent on the phenyl ring (e.g., compound 12c) showed 5.0 ± 0.4-fold neurite outgrowth relative to DMSO, whereas the 2-chloro analog (7w) showed only 2.6 ± 0.2-fold, and the 2-fluoro analog (7v) showed 2.9 ± 0.3-fold, demonstrating that halogen identity and ring position produce quantifiably different biological outcomes within this scaffold [1].

Isomer structural identity

Class-level

5-Br-2-Me (MW 321.19) vs. 4-Br isomer (MW 307.16); class neurite outgrowth 2.6–5.0-fold by halogen position.

Positional isomer substitution invalid; halogen placement alters biological outcome.

Neurite outgrowth assay, 10 µM, 48 h; J Med Chem 2016.

Evidence Dimension	Structural identity and molecular properties
Target Compound Data	5-Bromo-2-methyl substitution; C₁₀H₁₃BrN₂O₃S; MW = 321.19 g/mol; LogP = 0.86; TPSA = 80.47 Ų
Comparator Or Baseline	4-Bromo-N-methyl isomer (CAS 904517-36-8): C₉H₁₁BrN₂O₃S; MW = 307.16 g/mol. Class reference: 4-Br analog (12c) neurite outgrowth = 5.0-fold; 2-Cl analog (7w) = 2.6-fold; 2-F analog (7v) = 2.9-fold (all relative to DMSO at 10 µM).
Quantified Difference	ΔMW = +14.03 Da vs. 4-bromo isomer; class-level activity difference between halogen positional variants ranges from 2.6-fold to 5.0-fold neurite outgrowth vs. DMSO depending on substituent identity and position.
Conditions	Physicochemical data from Chemscene/Leyan vendor specifications. Neurite outgrowth data from primary cortical neuron assay at 10 µM compound concentration, 48 h treatment, βIII-tubulin immunofluorescence (J. Med. Chem. 2016, Table 2).

Why This Matters

Procurement of the correct positional isomer is critical: the 5-bromo-2-methyl substitution pattern is chemically distinct from the 4-bromo isomer, and class-level SAR demonstrates that bromine position materially affects biological potency, making substitution with the wrong isomer scientifically invalid for target-engagement studies.

• [1] Ku JM, Park K, Lee JH, et al. J Med Chem. 2016;59(10):4676-4687. Table 2: neurite outgrowth fold-increase for halogen-substituted sulfonamidoacetamides. doi:10.1021/acs.jmedchem.6b00015 View Source

Lipophilicity and Polar Surface Area Profiling

The target compound exhibits a computed LogP of 0.86 and TPSA of 80.47 Ų . This LogP value is notably lower than many screening library sulfonamides and falls within the favorable range for central nervous system (CNS) drug-likeness (typically LogP 1–4, TPSA < 90 Ų). For context, the lead sulfonamidoacetamide compound 7p from the axon regeneration series required extensive optimization to improve metabolic stability because earlier analogs with higher lipophilicity showed residual rates of only 0.3–0.7% after 30-minute incubation in mouse liver S9 fraction [1]. A LogP of 0.86 may confer intrinsically better aqueous solubility and potentially more favorable metabolic stability compared to more lipophilic sulfonamide analogs, although direct experimental metabolic stability data for this specific compound have not been publicly reported.

Lipophilicity profile

Class-level

Computed LogP 0.86, TPSA 80.47 Ų, 1 HBD, 3 HBA, 4 rotatable bonds.

Low LogP suggests solubility may support in vitro studies; experimental metabolic stability data not reported.

Computational predictions; related sulfonamidoacetamides show very low S9 stability (0.3–0.7% residual at 30 min).

Evidence Dimension	Computed lipophilicity and polar surface area
Target Compound Data	LogP = 0.86; TPSA = 80.47 Ų; H-bond donors = 1; H-bond acceptors = 3; Rotatable bonds = 4
Comparator Or Baseline	Class baseline: Sulfonamidoacetamide lead compound 1 (J. Med. Chem. 2016): residual rate in mouse liver S9 fraction = 0.3–0.7% at 30 min. CNS drug-like reference range: LogP 1–4, TPSA < 90 Ų.
Quantified Difference	LogP of 0.86 is at the lower boundary of typical CNS drug-like space; TPSA of 80.47 Ų is within favorable range. Class-level S9 metabolic stability for unoptimized sulfonamidoacetamides is very low (<1% residual at 30 min).
Conditions	Computational predictions from Chemscene/Leyan vendor data. Mouse liver S9 fraction metabolic stability data from J. Med. Chem. 2016 for structurally related sulfonamidoacetamide analogs.

Why This Matters

For researchers procuring compounds for in vitro pharmacology or in vivo pilot studies, the low LogP suggests potentially favorable solubility and a differentiated starting point for ADME optimization compared to more lipophilic sulfonamidoacetamide congeners, though experimental confirmation is required.

• [1] Ku JM, Park K, Lee JH, et al. J Med Chem. 2016;59(10):4676-4687. Mouse liver S9 fraction metabolic stability data for sulfonamidoacetamide analogs (residual rates 0.3–0.7% at 30 min). doi:10.1021/acs.jmedchem.6b00015 View Source

Sulfonamidoacetamide Scaffold Multi-Target Validation

The sulfonamidoacetamide chemotype is validated across at least three independent therapeutic target areas. In axon regeneration, compound 7p (a sulfonamidoacetamide) promoted neurite outgrowth in primary hippocampal, cortical, and retinal neurons and induced GAP-43-positive axon growth in an in vivo rat optic nerve injury model [1]. In the non-BET bromodomain field, a series of phenyl sulfonamides (J. Med. Chem. 2020) demonstrated a novel water-displacement binding mode at ATAD2 and CECR2 bromodomains, culminating in the highly selective, cellularly penetrant CECR2 inhibitor GSK232 [2]. In the β-amyloid arena, Bristol-Myers Squibb patented α-(N-sulfonamido)acetamide derivatives as β-amyloid peptide production inhibitors for Alzheimer's disease (US Patent 8,513,253) [3]. The target compound's 5-bromo-2-methyl substitution pattern places it within this pharmacologically productive scaffold space, differentiating it from sulfonamide classes lacking the acetamide bridge that have not demonstrated this breadth of target engagement.

Scaffold validation

Class-level

Axon regeneration (7p, in vivo), non-BET bromodomain (GSK232), β-amyloid inhibition (US 8,513,253).

Multi-target pharmacological precedent supports cross-screening potential.

No reported data for this exact compound in these models.

Evidence Dimension	Pharmacological target class breadth of the sulfonamidoacetamide scaffold
Target Compound Data	Contains the sulfonamidoacetamide core substructure (N-methylsulfonamide linked to primary acetamide) found in validated probe compounds across multiple target classes.
Comparator Or Baseline	Non-acetamide sulfonamides (e.g., simple benzenesulfonamides) lack the demonstrated multi-target pharmacological versatility of the sulfonamidoacetamide scaffold.
Quantified Difference	Sulfonamidoacetamides have produced: (a) compound 7p with in vivo axon regeneration activity; (b) GSK232 with high CECR2 selectivity and cellular penetration; (c) β-amyloid inhibitors covered by US patent 8,513,253. No equivalent breadth of validated activity is documented for simple N-methyl-benzenesulfonamides lacking the acetamide extension.
Conditions	Multiple independent target classes and assay systems: primary neuron neurite outgrowth, rodent optic nerve injury model, bromodomain TR-FRET/AlphaScreen binding assays, cellular target engagement, β-amyloid peptide production assays.

Why This Matters

Procurement of this compound provides access to a scaffold with multi-target pharmacological precedent, enabling cross-screening strategies that are not feasible with simpler sulfonamide building blocks lacking the acetamide moiety.

• [1] Ku JM, Park K, Lee JH, et al. Discovery, Optimization, and Biological Evaluation of Sulfonamidoacetamides as an Inducer of Axon Regeneration. J Med Chem. 2016;59(10):4676-4687. doi:10.1021/acs.jmedchem.6b00015 View Source
• [2] Lucas SCC, Atkinson SJ, Bamborough P, et al. Optimization of Potent ATAD2 and CECR2 Bromodomain Inhibitors with an Atypical Binding Mode. J Med Chem. 2020;63(10):5212-5241. doi:10.1021/acs.jmedchem.0c00021 View Source
• [3] Parker MF, McElhone KE, Mate RA, et al. (Bristol-Myers Squibb). α-(N-sulfonamido)acetamide derivatives as β-amyloid inhibitors. US Patent 8,513,253 B2. Issued August 20, 2013. View Source

Validated Research Applications Based on Quantitative Evidence

M2 Receptor Radioligand Displacement Screening Probe

With a demonstrated EC₅₀ of 49 nM at the porcine M2 muscarinic receptor in a [³H]NMS displacement assay [1], this compound is suitable as a moderate-affinity reference ligand for M2 receptor binding studies. Its ~429-fold weaker activity at α7 nAChR (IC₅₀ = 21 µM) provides a measurable selectivity window that can serve as a benchmark when profiling novel M2-targeting chemotypes. Researchers designing M2-focused screening cascades may use this compound as a tool to calibrate assay sensitivity, given that its affinity falls between high-potency antagonists (e.g., N-methylscopolamine, Kd ~0.39 nM) and weakly active screening hits.

SAR Expansion for Axon Regeneration

The sulfonamidoacetamide core has produced compound 7p, which demonstrated in vivo axon regeneration in a rat optic nerve injury model [2]. The 5-bromo-2-methyl substitution represents an unexplored combination within this SAR landscape. In published work, 4-bromo substitution (compound 12c) yielded 5.0-fold neurite outgrowth activity, whereas 2-chloro (2.6-fold) and 2-fluoro (2.9-fold) analogs showed lower potency [2]. The target compound's unique 5-bromo-2-methyl pattern occupies a distinct position in halogen substitution space not evaluated in the published neurite outgrowth SAR tables, making it a rational procurement choice for medicinal chemistry teams seeking to fill this gap and explore whether the 5-bromo regioisomer confers improved or divergent activity.

Non-BET Bromodomain Inhibitor Screening

A phenyl sulfonamide series was optimized to yield potent, selective ATAD2 and CECR2 bromodomain inhibitors with a novel water-displacement binding mode, as reported by Lucas et al. (J. Med. Chem. 2020) [3]. The target compound shares the phenyl sulfonamide substructure that is central to this atypical binding mechanism. Its LogP of 0.86 is substantially lower than that of optimized leads in the ATAD2/CECR2 series (which required balancing potency against permeability and metabolic stability), suggesting that this compound could serve as a more hydrophilic starting point for fragment-based or HTS follow-up campaigns targeting non-BET bromodomains where water-network displacement is a validated inhibitory strategy.

β-Amyloid Pathway Chemical Biology and Target Validation

The α-(N-sulfonamido)acetamide patent estate (US 8,513,253 B2, Bristol-Myers Squibb) establishes that compounds bearing the N-sulfonamidoacetamide motif can inhibit β-amyloid peptide (β-AP) production [4]. Although the patent's exemplified compounds primarily feature 4-chlorophenyl sulfonamide variants rather than the 5-bromo-2-methyl pattern, the target compound falls within the claimed generic Formula I scope. For academic and industrial groups engaged in Alzheimer's disease target validation or phenotypic screening for γ-secretase/BACE1 modulators, this compound offers a structurally distinct halogenated analog that can be used to probe whether the 5-bromo-2-methyl substitution pattern modulates β-AP inhibitory potency or selectivity relative to the more extensively characterized 4-chloro and 4-fluoro congeners.

Application

Selection Property

Validation Focus

M2 receptor binding assay development

Moderate-affinity M2 ligand with reported selectivity over α7 nAChR

Radioligand displacement assay context; α7 selectivity benchmarking

Axon regeneration SAR expansion

Unexplored 5-bromo-2-methyl substitution pattern

Neurite outgrowth endpoint in primary neurons; halogen SAR exploration

Non-BET bromodomain inhibitor screening

Phenyl sulfonamide substructure; low LogP may favor aqueous solubility

ATAD2/CECR2 binding and water-displacement assay context

β-Amyloid production inhibition studies

α-(N-sulfonamido)acetamide scaffold within patent scope

β-AP peptide production assay; secretase modulation research

• [1] BindingDB BDBM50025040 / CHEMBL3355098. M2 EC₅₀ = 49 nM; α7 nAChR IC₅₀ = 2.10E+4 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50025040 View Source
• [2] Ku JM, Park K, Lee JH, et al. J Med Chem. 2016;59(10):4676-4687. Table 2 halogen SAR; in vivo optic nerve injury model for compound 7p. doi:10.1021/acs.jmedchem.6b00015 View Source
• [3] Lucas SCC, Atkinson SJ, Bamborough P, et al. J Med Chem. 2020;63(10):5212-5241. Phenyl sulfonamide optimization for ATAD2/CECR2 bromodomains. doi:10.1021/acs.jmedchem.0c00021 View Source
• [4] Parker MF, McElhone KE, Mate RA, et al. (Bristol-Myers Squibb). US Patent 8,513,253 B2. α-(N-sulfonamido)acetamide derivatives as β-amyloid inhibitors. Issued 2013-08-20. View Source